Cas no 1349716-90-0 (Methyl 5-ethyl-3-methylbenzoate)

• Product Name: Methyl 5-ethyl-3-methylbenzoate
• CAS No: 1349716-90-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2102096
• Update Time: 2023-08-03

Methyl 5-ethyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethyl-3-methylbenzoate
• Methyl 5-ethyl-3-methylbenzoate

• Inchi： 1S/C11H14O2/c1-4-9-5-8(2)6-10(7-9)11(12)13-3/h5-7H,4H2,1-3H3
• InChI Key： LBAOPAXEHYEKOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 26.3